Cas no 325490-62-8 (4-(2H-1,2,3-Triazol-2-yl)butan-1-amine)

• Product Name: 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine
• CAS No: 325490-62-8
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• MDL: MFCD29034659
• CID: 5155831
• PubChem ID: 86262608
• Update Time: 2026-03-04

4-(2H-1,2,3-Triazol-2-yl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine

• MDL： MFCD29034659
• Inchi： 1S/C6H12N4/c7-3-1-2-6-10-8-4-5-9-10/h4-5H,1-3,6-7H2
• InChI Key： DGKFBIWDXBWNMY-UHFFFAOYSA-N
• SMILES： N1=CC=NN1CCCCN

Additional information on 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine

Introduction to 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine (CAS No. 325490-62-8)

4-(2H-1,2,3-Triazol-2-yl)butan-1-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural and functional attributes. This molecule, identified by the CAS number 325490-62-8, has garnered attention due to its potential applications in drug discovery and development. The presence of a 1,2,3-triazole moiety in its structure imparts distinct chemical properties that make it a valuable scaffold for medicinal chemists. The butan-1-amine component further enhances its versatility, allowing for diverse modifications and functionalizations that can tailor its biological activity.

The 1,2,3-triazole ring is a well-studied heterocyclic system known for its stability and reactivity, which makes it an ideal candidate for incorporating into biologically active molecules. This moiety has been extensively explored in the development of antimicrobial, antiviral, and anticancer agents. The 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine structure combines these attributes with the amine group of butan-1-amine, which is a common pharmacophore in many therapeutic agents. This combination suggests that the compound may exhibit a range of biological activities depending on the specific context of its application.

In recent years, there has been a growing interest in the development of novel compounds that incorporate 1,2,3-triazole derivatives due to their demonstrated efficacy in various therapeutic areas. For instance, studies have shown that triazole-based compounds can interact with biological targets in ways that disrupt pathogenic processes. The 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine molecule represents an advancement in this field, offering a new tool for researchers to explore potential therapeutic interventions.

The synthesis of 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes, a process known as the Huisson cycloaddition. This reaction is highly efficient and provides a straightforward route to constructing the triazole moiety. Following this step, functionalization of the butan-1-amine backbone can be achieved through various chemical transformations such as nucleophilic substitution or reduction reactions.

The pharmacological profile of 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine has been the subject of several preliminary studies. These investigations have highlighted its potential as a lead compound in the development of new drugs. For example, preliminary in vitro assays have indicated that this molecule may possess inhibitory activity against certain enzymes or receptors involved in disease pathways. While these findings are promising, further research is necessary to fully elucidate its mechanism of action and therapeutic potential.

One of the most compelling aspects of 4-(2H-1,2,3-Triazol-2-yl)butan-1-amine is its structural flexibility. The presence of both the triazole ring and the amine group provides multiple sites for chemical modification. This allows medicinal chemists to fine-tune the properties of the molecule to optimize its biological activity. For instance, variations in substituents attached to the triazole ring or the amine group can significantly alter its binding affinity to target proteins or enzymes.

The use of computational methods has also played a crucial role in understanding the behavior of 4-(2H-1,2,3-Triazol-2-yb)utabnab(12)-ylenaminbne. Molecular modeling techniques can predict how this compound interacts with biological targets at an atomic level. These predictions are invaluable for guiding experimental design and optimizing drug candidates before they enter more costly and time-consuming phases of development.

In conclusion,4-(2H-butanenamne(12)-ylenaminbne) (CAS No.b 32b5490-b62-b8) represents a promising bield compound with significant potential in pharmaceutical research.b Its unique structural features.b particularlybthe btriazole moiety.b contributebto its versatility.b making it bvaluable for further exploration.b As bmore research unfolds.b we can expect bto see badditional insights into its bbiological activity.b mechanistic details.b and potential therapeutic applications.b This bcompound's bpromise underscoresbthe importancebbiof innovativebbiochemicalbbandbbmedicinalbbchemistrybbin advancingbbhealthcarebbandbbwell-being.